Cas no 87736-79-6 (2,2,2-Trifluoro-1-(4-methylphenyl)ethanone O-Tosyl Oxime)

• Product Name: 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone O-Tosyl Oxime
• CAS No: 87736-79-6
• MF: C₁₆H₁₄F₃NO₃S
• MW: 357.347473621368
• CID: 708914
• PubChem ID: 57355060
• Update Time: 2025-04-19

2,2,2-Trifluoro-1-(4-methylphenyl)ethanone O-Tosyl Oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-(4-methylphenyl)-, O-[(4-methylphenyl)sulfonyl]oxime
• 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone O-Tosyl Oxime
• 2,2,2-Trifluoro-1-(4-methylphenyl)-O-[(4-methylphenyl)sulfonyl]oxime ethanone
• 2,2,2-trifluoro-1-(4-methylphenyl)-1-ethanone O-(p-toulenesulfonyl) oxime
• 2,2,2-Trifluoro-1-(4-methylphenyl)ethanone O-[(4-Methylphenyl)sulfonyl]oxime
• 2,2,2-trifluoro-1-p-tolylethanone O-tosyl oxime
• 4-Methyl-a,a,a-Trifluoroacetophenone Oxime Tosylate
• AKOS030255260
• 2,2,2-trifluoro-1-(p-tolyl)ethanone O-tosyl oxime
• [[2,2,2-trifluoro-1-(4-methylphenyl)ethylidene]amino] 4-methylbenzenesulfonate
• 87736-79-6
• FT-0675539
• GHAOMANCFBUXTJ-UHFFFAOYSA-N

• Inchi： 1S/C16H14F3NO3S/c1-11-3-7-13(8-4-11)15(16(17,18)19)20-23-24(21,22)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： GHAOMANCFBUXTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)ON=C(C(F)(F)F)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 357.06500
• Monoisotopic Mass: 357.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.11000
• LogP: 5.05610